Cas no 132334-39-5 (dimethyl-1,3-oxazole-5-carboxamide)
Dimethyl-1,3-oxazole-5-carboxamide is a heterocyclic organic compound featuring a 1,3-oxazole core substituted with a carboxamide group at the 5-position and two methyl groups. This structure imparts stability and versatility, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its oxazole moiety contributes to enhanced metabolic stability and bioavailability, while the carboxamide group offers functionalization potential for further derivatization. The compound's well-defined reactivity profile allows for selective modifications, facilitating its use in the development of biologically active molecules. Its synthetic utility is further underscored by its compatibility with a range of reaction conditions, making it a practical choice for medicinal chemistry and material science applications.
132334-39-5 structure
Product Name:dimethyl-1,3-oxazole-5-carboxamide
CAS No:132334-39-5
MF:C6H8N2O2
MW:140.139921188354
MDL:MFCD16990002
CID:102186
PubChem ID:14740834
Update Time:2025-06-07
dimethyl-1,3-oxazole-5-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 5-Oxazolecarboxamide,2,4-dimethyl-
- 5-Oxazolecarboxamide,2,4-dimethyl-(9CI)
- dimethyl-1,3-oxazole-5-carboxamide
- CS-0375088
- AKOS017413695
- EN300-2960824
- 2,4-dimethyl-1,3-oxazole-5-carboxamide
- Z1216817898
- 2,4-Dimethyloxazole-5-carboxamide
- 132334-39-5
- SCHEMBL114334
-
- MDL: MFCD16990002
- Inchi: 1S/C6H8N2O2/c1-3-5(6(7)9)10-4(2)8-3/h1-2H3,(H2,7,9)
- InChI Key: IVZDOEYIBDCBQV-UHFFFAOYSA-N
- SMILES: O1C(C)=NC(C)=C1C(N)=O
Computed Properties
- Exact Mass: 140.058577502g/mol
- Monoisotopic Mass: 140.058577502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 69.1Ų
dimethyl-1,3-oxazole-5-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-2960824-1g |
dimethyl-1,3-oxazole-5-carboxamide |
132334-39-5 | 95% | 1g |
$842.0 | 2023-09-06 | |
| Enamine | EN300-2960824-5g |
dimethyl-1,3-oxazole-5-carboxamide |
132334-39-5 | 95% | 5g |
$2443.0 | 2023-09-06 | |
| Enamine | EN300-2960824-10g |
dimethyl-1,3-oxazole-5-carboxamide |
132334-39-5 | 95% | 10g |
$3622.0 | 2023-09-06 | |
| Enamine | EN300-2960824-0.05g |
dimethyl-1,3-oxazole-5-carboxamide |
132334-39-5 | 95.0% | 0.05g |
$197.0 | 2025-03-19 | |
| Enamine | EN300-2960824-0.1g |
dimethyl-1,3-oxazole-5-carboxamide |
132334-39-5 | 95.0% | 0.1g |
$293.0 | 2025-03-19 | |
| Enamine | EN300-2960824-0.25g |
dimethyl-1,3-oxazole-5-carboxamide |
132334-39-5 | 95.0% | 0.25g |
$418.0 | 2025-03-19 | |
| Enamine | EN300-2960824-0.5g |
dimethyl-1,3-oxazole-5-carboxamide |
132334-39-5 | 95.0% | 0.5g |
$656.0 | 2025-03-19 | |
| Enamine | EN300-2960824-1.0g |
dimethyl-1,3-oxazole-5-carboxamide |
132334-39-5 | 95.0% | 1.0g |
$842.0 | 2025-03-19 | |
| Enamine | EN300-2960824-2.5g |
dimethyl-1,3-oxazole-5-carboxamide |
132334-39-5 | 95.0% | 2.5g |
$1650.0 | 2025-03-19 | |
| Enamine | EN300-2960824-5.0g |
dimethyl-1,3-oxazole-5-carboxamide |
132334-39-5 | 95.0% | 5.0g |
$2443.0 | 2025-03-19 |
dimethyl-1,3-oxazole-5-carboxamide Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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